![molecular formula C14H10O2 B1335364 dibenzo[c,e]oxepin-5(7H)-one CAS No. 4445-34-5](/img/structure/B1335364.png)
dibenzo[c,e]oxepin-5(7H)-one
Overview
Description
Dibenzo[c,e]oxepin-5(7H)-one is a chemical compound that belongs to the class of heterocyclic compounds. It has been widely used in scientific research due to its unique properties and potential applications.
Scientific Research Applications
Synthesis and Biological Activity
- The synthesis and transformation of 6H-dibenzo[b,d]pyran-6-one into 5H,7H-dibenz[c,e]oxepin-5-one is a key area of research. This compound, which is rare among natural products, has shown potential in exhibiting interesting biological activities like anti-tumor and tyrosine kinase inhibiting properties. It has been used in the syntheses of compounds like graphislactone D and ulocladol (Abe, Arai, Takeuchi, & Harayama, 2009).
Inhibitors and Enzyme Activities
- Research has been done on dibenzo[b,e]oxepin-11(6H)-ones as p38 MAP kinase inhibitors. These inhibitors show significant potential in inhibiting tumor necrosis factor-α (TNF-α) release in human whole blood, and their synthesis involves the introduction of hydrophilic residues which enhance inhibitory potency and metabolic stability (Baur, Storch, Martz, Goettert, Richters, Rauh, & Laufer, 2013).
Biological Activity in Nematodes
- The biological activities of dibenzo[b,e]oxepin-11(6H)-one derivatives were evaluated on the nematode Caenorhabditis elegans, highlighting their potential as anthelmintic agents. This study demonstrates a novel and efficient synthesis approach for these compounds (Scoccia, Castro, Faraoni, Bouzat, Martín, & Gerbino, 2017).
Dibenzo[b,e]oxepine Derivatives in Medicine
- Dibenzo[b,f]oxepine derivatives have been synthesized and studied for potential applications in biological systems. These compounds, found in medicinal plants, have been analyzed for their interactions with biological targets like the colchicine binding site in tubulin (Borys, Tobiasz, Sobel, & Krawczyk, 2022).
P-glycoprotein-mediated Multidrug Resistance
- Substituted dibenzo[c,e]azepine-5-ones have been synthesized and evaluated for their potential as P-glycoprotein-mediated multidrug resistance reversal agents. These compounds enhance the chemo-sensitivity of drug-resistant cells, suggesting their utility in overcoming multidrug resistance in cancer treatment (Tang, Gu, Ren, Ma, Lai, Peng, Peng, & Zhang, 2012).
Mechanism of Action
Target of Action
Dibenzo[c,e]oxepin-5(7H)-one, also known as DOT, is primarily used in the creation of degradable polymers . Its primary targets are the polymer chains where it acts as a functional group, contributing to the overall properties of the polymer.
Mode of Action
DOT is incorporated into the polymer chains through a process called Atom Transfer Radical Polymerization (ATRP) . It interacts with its targets by forming thioester bonds within the polymer backbone . These bonds are susceptible to degradation through aminolysis or thiolysis, leading to the dissolution of the polymer network .
Biochemical Pathways
The biochemical pathways affected by DOT are primarily related to the degradation of the polymer. The thioester bonds formed by DOT in the polymer backbone can be broken down through aminolysis or thiolysis . This degradation process leads to the dissolution of the polymer network, affecting the physical properties of the material.
Result of Action
The inclusion of DOT in the polymer results in a material that is both functional and degradable . The degradation of the polymer network leads to a loss of adhesive properties and the detachment of model labels from a substrate . This suggests that DOT could be used to create degradable and recyclable packaging labels.
Action Environment
The action of DOT is influenced by environmental factors such as the presence of amines or thiols, which can trigger the degradation of the polymer . Additionally, the reaction conditions during the polymerization process, such as the use of anhydrous conditions, can influence the incorporation of DOT into the polymer and the resulting properties of the material .
Future Directions
Properties
IUPAC Name |
7H-benzo[d][2]benzoxepin-5-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10O2/c15-14-13-8-4-3-7-12(13)11-6-2-1-5-10(11)9-16-14/h1-8H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYCIYTZGOBZBME-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C3=CC=CC=C3C(=O)O1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20404889 | |
Record name | dibenzo[c,e]oxepin-5(7H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20404889 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4445-34-5 | |
Record name | Dibenz[c,e]oxepin-5(7H)-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4445-34-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | dibenzo[c,e]oxepin-5(7H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20404889 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the different synthetic approaches to produce dibenzo[c,e]oxepin-5(7H)-one?
A1: Two main synthetic strategies for this compound have been reported:
Q2: Why is the this compound structure of interest to researchers?
A: The this compound core represents a privileged structure found in various natural products and bioactive molecules []. This makes it a valuable target for synthetic chemists seeking to develop new pharmaceuticals and materials.
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